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Compound of Interest

Compound Name: 3-Benzyloxyaniline

Cat. No.: B072059

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. The information provided is synthesized from publicly available safety data
sheets and scientific literature. It is not exhaustive and should be supplemented with
institutional safety protocols and a thorough review of the most current Safety Data Sheet
(SDS) for 3-Benzyloxyaniline before handling.

Introduction

3-Benzyloxyaniline is an aromatic amine utilized as a building block in the synthesis of various
organic molecules, including pharmaceuticals and dyes. Its chemical structure, featuring a
benzyloxy group on an aniline backbone, imparts specific reactivity and properties. However,
like many aromatic amines, it is presumed to pose significant health and safety risks. This
guide provides a comprehensive overview of the known safety data, handling procedures, and
emergency protocols to ensure its safe use in a laboratory setting. Due to the limited availability
of specific toxicological data for 3-Benzyloxyaniline, this guide incorporates information from
structurally related and parent compounds, such as aniline, to provide a thorough assessment
of potential hazards.[1]

Physicochemical and Toxicological Data

Quantitative data for 3-Benzyloxyaniline is summarized below. It is critical to note the absence
of specific LD50 and LC50 values for this compound. The provided toxicity data for aniline
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serves as a conservative reference.

Table 1: Physicochemical Properties of 3-Benzyloxyaniline

Property Value Source
CAS Number 1484-26-0

Molecular Formula Ci13H13NO [2]
Molecular Weight 199.25 g/mol [2]
Appearance Pale brown solid/powder [3]
Melting Point 63-67 °C (lit.) [2][3]
Boiling Point 170 °C (at 3 Torr) [2][3]
Density 1.129 + 0.06 g/cm? (Predicted) [2][3]
Solubility Soluble in Methanol [2][3]
Flash Point 184.4 °C [3]
Vapor Pressure 1.91E-05 mmHg at 25°C [3]

Table 2: GHS Hazard Classification for 3-Benzyloxyaniline
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Hazard . Hazard
Hazard Class Signal Word Source
Category Statement
Skin
] o ) H315: Causes
Corrosion/Irritatio 2 Warning o [41[5]
skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2 Warning serious eye [41[5]
Irritation irritation
Specific Target
o H335: May
Organ Toxicity ) )
) Warning cause respiratory  [4][5]
(Single N
irritation
Exposure)

Note: The GHS classification is based on aggregated data from multiple suppliers and may

vary.[4] It is imperative to consult the specific SDS from your supplier.

Table 3: Acute Toxicity Data for Aniline (CAS No. 62-53-3) - Representative Data

Exposure Route Species LD50/LC50 Value Source
Oral Rat 250 mg/kg [1]
Inhalation Rat 250 ppm (4h) [1]
Dermal Rabbit 820 mg/kg [1]

Experimental Protocols
Safe Handling Protocol

This protocol outlines the essential steps for the safe handling of 3-Benzyloxyaniline in a

laboratory setting.

Objective: To handle 3-Benzyloxyaniline while minimizing exposure to personnel and

preventing contamination of the work environment.
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Materials:

3-Benzyloxyaniline

Appropriate solvent(s)

Chemical-resistant container for waste

Inert absorbent material (e.g., vermiculite, sand) for spills[6]

Decontamination solution (e.g., mild detergent and water)

Equipment:

Certified chemical fume hood

Analytical balance

Glassware

Personal Protective Equipment (PPE) - see section 4

Procedure:

e Pre-Handling Preparations:

o

Review the Safety Data Sheet (SDS) for 3-Benzyloxyaniline.

[¢]

Ensure a chemical fume hood is certified and functioning correctly.

[e]

Designate a specific area within the fume hood for handling the compound.

[e]

Ensure an eyewash station and safety shower are readily accessible.[1]

o

Prepare all necessary equipment and materials before starting work.

[¢]

Verify that appropriate waste containers are available and properly labeled.

e Donning Personal Protective Equipment (PPE):
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[e]

Wear a lab coat, ensuring it is fully buttoned.

o

Put on chemical safety goggles and a face shield.

[¢]

Wear two pairs of chemically resistant gloves (e.g., nitrile or neoprene).[6]

[¢]

If there is a risk of aerosol generation outside a fume hood, a NIOSH-approved respirator
with an organic vapor cartridge is required.[1]

e Handling and Dispensing:

o Conduct all manipulations of 3-Benzyloxyaniline, including weighing and transferring,
within the certified chemical fume hood.

o Avoid inhalation of dust or vapors.[1]
o Avoid contact with skin and eyes.[1]
o Use a spatula for transferring the solid compound.
o If making a solution, add the solid to the solvent slowly to avoid splashing.
o Keep containers tightly closed when not in use.[1]
o Post-Handling Procedures:

o Decontaminate all surfaces and equipment used with a suitable solvent and then a mild
detergent solution.

o Dispose of all contaminated materials (e.g., pipette tips, weighing paper, gloves) in a
designated hazardous waste container.

o Remove PPE in the reverse order it was put on, being careful to avoid self-contamination.

o Wash hands thoroughly with soap and water after handling the compound.[1]

Chemical Waste Disposal Protocol
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This protocol describes the chemical degradation of aromatic amine waste. This procedure
should only be performed by trained personnel.

Objective: To chemically degrade 3-Benzyloxyaniline waste into less harmful substances
before disposal.

Materials:

3-Benzyloxyaniline waste

Sulfuric acid (concentrated)

Potassium permanganate

Sodium bisulfite (for quenching)

Water

Procedure:

o Preparation of Reagents (in a fume hood):

o Prepare a 1.7 N sulfuric acid solution by slowly adding the required volume of
concentrated sulfuric acid to water. Always add acid to water.[7]

o Prepare a 0.2 M potassium permanganate solution.[7]
o Degradation:

o In a suitably sized flask, dissolve the 3-Benzyloxyaniline waste in the 1.7 N sulfuric acid
solution. The recommended ratio is approximately 0.01 mol of the amine per 3 liters of
sulfuric acid solution.[7]

o While stirring, slowly add the 0.2 M potassium permanganate solution. A 1-liter volume is
suggested for the aforementioned scale.[7]

o Allow the reaction mixture to stand at room temperature for at least 8 hours to ensure
complete oxidation.[7]
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e Quenching and Disposal:

o After the reaction is complete, quench any excess permanganate by the slow addition of
sodium bisulfite until the purple color disappears.

o Neutralize the solution with a suitable base (e.g., sodium carbonate) before disposing of it
in accordance with local, state, and federal regulations.

Safety and Hazard Management
Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 3-Benzyloxyaniline.

o Eye and Face Protection: Chemical safety goggles with side shields are the minimum
requirement. A face shield should be worn over the goggles, especially when there is a risk
of splashing.[8]

» Skin Protection: A lab coat must be worn and fully buttoned.[8] Long pants and closed-toe
shoes are required.[8]

e Hand Protection: Wear double-layered, chemical-resistant gloves (e.g., nitrile or neoprene).
[6] Inspect gloves for any signs of degradation before use and change them frequently.

o Respiratory Protection: All work should be conducted in a certified chemical fume hood. If
there is a potential for exposure outside of a fume hood, a NIOSH-approved respirator with
an organic vapor cartridge is necessary.[1]

Storage and Incompatibilities

o Store 3-Benzyloxyaniline in a cool, dry, and well-ventilated area.[1]
» Keep the container tightly sealed and properly labeled.[1]

» Store away from incompatible materials such as strong oxidizing agents.[1]

Spill and Exposure Procedures

Spill Response:
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» Small Spill: If a small amount is spilled within a fume hood, absorb it with an inert material
like vermiculite or sand.[6] Collect the contaminated material in a sealed, labeled container
for hazardous waste disposal. Decontaminate the area with a suitable solvent and then wash
with soap and water.

o Large Spill: Evacuate the area immediately.[6] Secure the location and prevent entry.
Contact your institution's Environmental Health and Safety (EH&S) department or
emergency response team.

First Aid Measures:

 Inhalation: Move the affected person to fresh air immediately.[9] If breathing is difficult or has
stopped, provide artificial respiration and seek immediate medical attention.[9]

o Skin Contact: Immediately remove contaminated clothing.[10] Wash the affected skin area
with copious amounts of soap and water for at least 15 minutes.[6][11] Seek medical
attention.

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
holding the eyelids open.[6][11] Seek immediate medical attention.

e Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[9]

Visualizations
Experimental Workflow
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Caption: A logical workflow for the safe handling of 3-Benzyloxyaniline.

Potential Toxicological Pathway: Methemoglobin
Formation
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Caption: Postulated toxicological mechanism based on aniline toxicity.[12][13][14][15]

Conceptual Signaling Pathway: Potential for
Inflammatory Response
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Caption: Conceptual NF-kB pathway, potentially activated by cellular stress.[16][17][18][19][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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